Cas no 84040-20-0 (2,4,5-Trimethyl-3,6-dihydro-2H-thiopyran)

2,4,5-Trimethyl-3,6-dihydro-2H-thiopyran structure
84040-20-0 structure
Product name:2,4,5-Trimethyl-3,6-dihydro-2H-thiopyran
CAS No:84040-20-0
MF:C8H14S
MW:142.262
CID:2804813
PubChem ID:12792225

2,4,5-Trimethyl-3,6-dihydro-2H-thiopyran Chemical and Physical Properties

Names and Identifiers

    • 2,4,5-Trimethyl-3,6-dihydro-2H-thiopyran
    • DTXCID50460812
    • DTXSID70510005
    • 84040-20-0
    • Inchi: InChI=1S/C8H14S/c1-6-4-8(3)9-5-7(6)2/h8H,4-5H2,1-3H3
    • InChI Key: HCKCQFNCXGOEIR-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 142.08162162g/mol
  • Monoisotopic Mass: 142.08162162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 25.3Ų

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